Cas no 2138080-57-4 (tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate)

• Product Name: tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate
• CAS No: 2138080-57-4
• MF: C₁₄H₂₁N₃O₇S
• MW: 375.397442579269
• CID: 5877136
• PubChem ID: 165500456
• Update Time: 2025-06-10

tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate
• tert-butyl N-[3-(2-nitrobenzenesulfonamido)propoxy]carbamate
• 2138080-57-4
• EN300-1169040

• Inchi： 1S/C14H21N3O7S/c1-14(2,3)24-13(18)16-23-10-6-9-15-25(21,22)12-8-5-4-7-11(12)17(19)20/h4-5,7-8,15H,6,9-10H2,1-3H3,(H,16,18)
• InChI Key： CQDSTXKUNMXZTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCCCONC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 375.11002119g/mol
• Monoisotopic Mass: 375.11002119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 148Ų

Additional information on tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate

tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate, identified by the CAS registry number CAS No. 2138080-57-4, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of sulfonamides, such as those found in tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate, in drug discovery and development. The sulfonamide group, a key functional group in this compound, has been shown to exhibit versatile biological activities, making it a valuable component in the design of new pharmaceutical agents. Researchers have explored the role of sulfonamides in modulating enzyme activity and their potential as inhibitors of key biochemical pathways.

The structure of tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate consists of a tert-butyl group attached to a propoxycarbamate moiety, which is further connected to a 2-nitrobenzenesulfonamide group. This combination of functional groups provides the compound with unique chemical reactivity and stability. The tert-butyl group contributes to the molecule's hydrophobicity, while the sulfonamide group enhances its solubility and bioavailability, making it an attractive candidate for various chemical applications.

In terms of synthesis, recent advancements have focused on optimizing the preparation methods for tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate. Researchers have employed green chemistry principles to develop more efficient and environmentally friendly routes for its production. These methods often involve catalytic processes or microwave-assisted synthesis, which reduce reaction times and minimize waste generation.

The application of tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate extends beyond pharmaceuticals into materials science, where it has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it ideal for use in creating high-performance materials with tailored properties.

Moreover, the compound's compatibility with various analytical techniques has facilitated its use in fundamental research studies. For instance, its application in nuclear magnetic resonance (NMR) spectroscopy has provided insights into molecular dynamics and intermolecular interactions. Such studies are crucial for understanding the behavior of complex molecules under different conditions.

In conclusion, tert-butyl N-3-(2-nitrobenzenesulfonamido)propoxycarbamate, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug development to materials science, underscoring its importance in modern chemistry.